Cas no 886367-85-7 (2-bromo-4-(3-fluorophenyl)-1,3-thiazole)

• Product Name: 2-bromo-4-(3-fluorophenyl)-1,3-thiazole
• CAS No: 886367-85-7
• MF: C₉H₅BrFNS
• MW: 258.110103368759
• CID: 892806
• PubChem ID: 45141888
• Update Time: 2025-08-05

2-bromo-4-(3-fluorophenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-(3-FLUORO-PHENYL)-THIAZOLE
• 2-bromo-4-(3-fluorophenyl)-1,3-thiazole
• 2-bromo-4-(3-fluorophenyl)Thiazole
• F1901-3164
• 886367-85-7
• SCHEMBL3764574
• AB41545
• GDEGZJLWJLHUCE-UHFFFAOYSA-N
• DTXSID101295714
• AT28412
• AKOS023095276
• FT-0763811

• Inchi： 1S/C9H5BrFNS/c10-9-12-8(5-13-9)6-2-1-3-7(11)4-6/h1-5H
• InChI Key： GDEGZJLWJLHUCE-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 256.93100
• Monoisotopic Mass: 256.93101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 3.71170

Additional information on 2-bromo-4-(3-fluorophenyl)-1,3-thiazole

Introduction to 2-bromo-4-(3-fluorophenyl)-1,3-thiazole (CAS No. 886367-85-7) in Modern Chemical Biology

2-bromo-4-(3-fluorophenyl)-1,3-thiazole (CAS No. 886367-85-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and material science. This compound belongs to the thiazole class, which is well-known for its broad spectrum of biological activities. The presence of both bromine and fluorine substituents in its molecular structure enhances its reactivity and makes it a valuable scaffold for medicinal chemists.

The thiazole ring is a core structural motif found in numerous bioactive molecules, including antibiotics, antifungals, and anticancer agents. Its stability and ability to engage in hydrogen bonding make it an ideal platform for designing novel therapeutic compounds. In particular, the bromo and fluorophenyl substituents introduce specific electronic and steric effects that can modulate the compound's interactions with biological targets.

Recent studies have highlighted the importance of 2-bromo-4-(3-fluorophenyl)-1,3-thiazole in the development of small-molecule inhibitors targeting various disease-related pathways. For instance, researchers have explored its potential as a kinase inhibitor, leveraging its ability to disrupt protein-protein interactions critical for cancer progression. The fluorine atom, in particular, has been shown to enhance binding affinity by participating in halogen bonding with specific residues in the target protein.

Moreover, the bromine substituent provides a handle for further chemical modification through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in drug synthesis to introduce diverse functional groups while maintaining the core thiazole scaffold. Such modifications have enabled the generation of libraries of derivatives with tailored biological activities.

In the realm of material science, 2-bromo-4-(3-fluorophenyl)-1,3-thiazole has been investigated for its potential applications in organic electronics. The compound's electron-deficient nature and ability to form stable radicals make it suitable for use as a hole-transporting material or an electron-donating component in organic light-emitting diodes (OLEDs). Comparative studies have shown that incorporating fluorine into the phenyl ring enhances charge transport properties, leading to improved device performance.

The synthesis of 2-bromo-4-(3-fluorophenyl)-1,3-thiazole typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes the condensation of thioamides with α-halo ketones followed by bromination and fluorination steps. Advances in catalytic methods have streamlined these processes, allowing for higher yields and reduced environmental impact.

From a computational chemistry perspective, density functional theory (DFT) studies have been employed to elucidate the electronic structure and reactivity of 2-bromo-4-(3-fluorophenyl)-1,3-thiazole. These calculations have provided insights into how the bromine and fluorine substituents influence molecular orbitals and binding interactions. Such findings are crucial for rationalizing experimental observations and guiding further optimization efforts.

The pharmacokinetic properties of 2-bromo-4-(3-fluorophenyl)-1,3-thiazole have also been scrutinized using computational modeling techniques. Predictive tools such as Molecular Dynamics (MD) simulations have helped assess factors like solubility, permeability, and metabolic stability. These predictions are essential for evaluating the compound's potential as a lead candidate before proceeding to in vitro and in vivo testing.

In conclusion, 2-bromo-4-(3-fluorophenyl)-1,3-thiazole (CAS No. 886367-85-7) represents a versatile compound with significant promise across multiple domains of chemical biology. Its unique structural features make it an attractive scaffold for drug discovery, while its electronic properties open avenues for applications in materials science. Continued research into this molecule is likely to yield novel insights and advancements with broad implications for science and technology.